Cas no 96-66-2 (4,4'-Thiobis(6-tert-butyl-o-cresol))

4,4'-Thiobis(6-tert-butyl-o-cresol) structure
96-66-2 structure
Product Name:4,4'-Thiobis(6-tert-butyl-o-cresol)
CAS No:96-66-2
MF:C22H30O2S
MW:358.537405490875
MDL:MFCD00008823
CID:34866
PubChem ID:87577412
Update Time:2024-10-25

4,4'-Thiobis(6-tert-butyl-o-cresol) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Thiobis(2-(tert-butyl)-6-methylphenol)
    • 4,4'-Thiobis(6-tert-butyl-o-cresol)
    • 4,4'-Thiobis(2-methyl-6-tert-butylphenol)
    • 4,4'-Thiobis(2-tert-butyl-o-methylphenol)
    • Bis(3-tert-butyl-4-hydroxy-5-methylphenyl) Sulfide
    • Thioalkofen BM
    • Tioalkofen BM
    • Antioxidant E 736
    • Antioxidant 736
    • Ethyl 736
    • Ethyl antioxidant 736
    • Ethanox 736
    • TB 2
    • 4,4'-Thiobis(2-tert-butyl-6-methylphenol)
    • Phenol, 4,4'-thiobis[2-(1,1-dimethylethyl)-6-methyl-
    • 4,4'-sulfanediylbis(2-tert-butyl-6-methylphenol)
    • E 736
    • 4,4'-Thio-bis(6-tert-butyl-o-cresol)
    • 6,6'-Di-tert-butyl-4,4'-thiodi-o-cresol
    • o-CRESOL, 4,4'-THIOBIS(6-t-BUTYL-
    • 4,4′-Thiobis[2-(1,1-dimethylethyl)-6-methylphenol] (ACI)
    • o-Cresol, 4,4′-thiobis[6-tert-butyl- (7CI, 8CI)
    • 2,2′-Di-tert-Butyl-6,6′-dimethyl-4,4′-thiodiphenol
    • 2-tert-Butyl-4-(3-tert-butyl-4-hydroxy-5-methylphenyl)sulfanyl-6-methylphenol
    • 4,4′-Thiobis(2-methyl-6-tert-butylphenol)
    • 4,4′-Thiobis(2-tert-butyl-6-methylphenol)
    • 4,4′-Thiobis(6-tert-butyl-2-methylphenol)
    • 4,4′-Thiobis(6-tert-butyl-o-cresol)
    • AO 736
    • Ethyl AO 736
    • KY 736
    • NSC 58409
    • TB 2 (antioxidant)
    • 2-(tert-butyl)-4-[3-(tert-butyl)-4-hydroxy-5-methylphenylthio]-6-methylphenol
    • E-736
    • NS00040497
    • Phenol,4'-thiobis[2-(1,1-dimethylethyl)-6-methyl-
    • AKOS001017065
    • SY051764
    • D92499
    • 4,4'-Thiobis(2-(1,1-dimethylethyl)-6-methylphenol)
    • NCGC00334036-01
    • 4,4/'-Thiobis(2-tert-butyl-o-methylphenol)
    • 3-tert-Butyl-4-hydroxy-5-methylphenyl sulfide
    • 3-t-butyl-4-hydroxy-5-methylphenyl sulfide
    • AB00375978-03
    • 4,4 inverted exclamation mark -Thiobis[2-(tert-butyl)-6-methylphenol]
    • SCHEMBL27236
    • YFHKLSPMRRWLKI-UHFFFAOYSA-
    • NCIOpen2_007803
    • Q27272800
    • o-Cresol, 4,4'-thiobis[6-tert-butyl-
    • 2-tert-butyl-4-[(3-tert-butyl-4-hydroxy-5-methylphenyl)sulfanyl]-6-methylphenol
    • NSC-58409
    • o-Cresol,4'-thiobis(6-t-butyl-
    • Phenol, 4,4'-thiobis(2-(1,1-dimethylethyl)-6-methyl-
    • 4,4'-thiobis(6-t-butyl-o-cresol)
    • 9NZP7NUO2Y
    • NSC58409
    • 4,4'-Thiobis[2-tert-butyl-6-methylphenol]
    • o-Cresol,4'-thiobis[6-tert-butyl-
    • bis(3-t-butyl-4-hydroxy-5-methylphenyl) sulfide
    • MFCD00008823
    • CS-0179768
    • Oprea1_507371
    • 3-tert-butyl-4-hydroxy-5methylphenyl sulfide
    • 4,4\\'-Thiobis(6-tert-butyl-o-cresol)
    • 4,4'-THIOBIS(2-METHYL-6-T-BUTYL) PHENOL
    • 3-t-butyl-4-hydroxy-5-methylphenylsulfide
    • Oprea1_649972
    • BRN 2061707
    • T1672
    • DTXSID8059136
    • Z56791647
    • InChI=1/C22H30O2S/c1-13-9-15(11-17(19(13)23)21(3,4)5)25-16-10-14(2)20(24)18(12-16)22(6,7)8/h9-12,23-24H,1-8H3
    • 2-tert-butyl-4-(3-tert-butyl-4-hydroxy-5-methyl-phenyl)sulfanyl-6-methyl-phenol
    • WLN: 1X1&1&R BQ C1 ESR DQ C1 DX1&1&1
    • UNII-9NZP7NUO2Y
    • o-Cresol, 4,4'-thiobis(6-tert-butyl-
    • EINECS 202-522-6
    • 96-66-2
    • MDL: MFCD00008823
    • Inchi: 1S/C22H30O2S/c1-13-9-15(11-17(19(13)23)21(3,4)5)25-16-10-14(2)20(24)18(12-16)22(6,7)8/h9-12,23-24H,1-8H3
    • InChI Key: YFHKLSPMRRWLKI-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)(C)C)=CC(SC2C=C(C(C)(C)C)C(O)=C(C)C=2)=CC=1C

Computed Properties

  • Exact Mass: 358.19700
  • Monoisotopic Mass: 358.19665137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 7.4
  • Topological Polar Surface Area: 65.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0594 (rough estimate)
  • Melting Point: 125.0 to 128.0 deg-C
  • Boiling Point: 316 °C/40 mmHg(lit.)
  • Flash Point: 241 °C
  • Refractive Index: 1.5200 (estimate)
  • PSA: 65.76000
  • LogP: 6.46080
  • FEMA: 3291
  • Solubility: Not determined

4,4'-Thiobis(6-tert-butyl-o-cresol) Security Information

4,4'-Thiobis(6-tert-butyl-o-cresol) Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Thiobis(6-tert-butyl-o-cresol) Pricemore >>

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4,4'-Thiobis(6-tert-butyl-o-cresol) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diboronic acid Solvents: Toluene ;  8 h, 100 °C
Reference
Catalyst- and additive-free chemoselective reduction of sulfoxides into sulfides using B2(OH)4 as a deoxygenative agent
Fan, Jixia; Du, Yifan; Zhao, Rongrong; Liu, Qixing; Zhou, Haifeng, Tetrahedron, 2023, 140,

Production Method 2

Reaction Conditions
Reference
Preparation of type III secretion inhibitors for treatment and prevention of disease
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
4,4'-Thiobis(2,6-dialkylphenols)
, Federal Republic of Germany, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Diboronic acid Solvents: Toluene ;  8 h, 100 °C
Reference
Preparation of aryl(alkyl)thioethers by reduction of aryl(alkyl)sulfoxides
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfur dichloride Solvents: Cyclohexane ;  rt → 20 °C; 3 h, 20 °C
Reference
Study on the synthesis of Antioxidant 736
Zhu, Yong-guo; Wang, Wen-ju; Huang, Dong-hua, Shandong Huagong, 2009, 38(5), 7-9

Production Method 6

Reaction Conditions
Reference
Type III secretion inhibitors, analogs and uses
, United States, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of thiobisphenols
, Japan, , ,

Production Method 8

Reaction Conditions
Reference
Sulfurization of sterically hindered phenols with sulfur. Convenient synthesis of 4,4'-thiobis[2,6-dialkylphenols] and 2,6-dialkyl-4-mercaptophenols
Fujisawa, Tamotsu; Hata, Kazumi; Kojima, Takakazu, Synthesis, 1973, (1), 38-9

Production Method 9

Reaction Conditions
Reference
Thiobisphenols
, United States, , ,

4,4'-Thiobis(6-tert-butyl-o-cresol) Raw materials

4,4'-Thiobis(6-tert-butyl-o-cresol) Preparation Products

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